5-Ethyl-2-methylpyridine borane
Overview
Description
5-Ethyl-2-methylpyridine borane, also known as PEMB, is a complex that is used in the synthesis of substances . It is a colorless transparent liquid and has a strong reducing property . It is stable in air and has a desired liquid state . It is resilient to elevated temperatures, water, and protic solvents .
Synthesis Analysis
This compound is produced by condensation of paraldehyde (a derivative of acetaldehyde) and ammonia . This conversion is an example of a structurally complex compound efficiently made from simple precursors . A bulky ethyl group is introduced at the 5-position of the pyridine ring during the design of PEMB .Molecular Structure Analysis
The molecular formula of this compound is C8H14BN . Its molecular weight is 135.01 . The structural modification of introducing a bulky ethyl group at the 5-position of the pyridine ring results in a desired liquid state for PEMB .Chemical Reactions Analysis
This compound has strong reducing properties and can reduce aldehydes, ketones, oximes, and other unsaturated compounds . The reaction yield is high, the product selectivity is strong, and it is easy to separate . It can be used as a reducing agent widely used in organic synthesis .Physical And Chemical Properties Analysis
This compound is a liquid with a density of 0.907 g/mL at 25 °C . It is used as a reagent type: reductant . The storage temperature is 2-8°C .Mechanism of Action
Safety and Hazards
5-Ethyl-2-methylpyridine borane is classified as Acute toxicity, Oral (Category 3), H301; Acute toxicity, Inhalation (Category 1), H330; Acute toxicity, Dermal (Category 2), H310; Skin corrosion (Category 1B), H314; Serious eye damage (Category 1), H318; Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335 . It is toxic if swallowed, fatal in contact with skin or if inhaled, causes severe skin burns and eye damage, and may cause respiratory irritation .
properties
InChI |
InChI=1S/C8H11N.B/c1-3-8-5-4-7(2)9-6-8;/h4-6H,3H2,1-2H3; |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPEPQDBAIMZCGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B].CCC1=CN=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1006873-58-0, 1014979-56-6 |
Source
|
| Record name | 5-Ethyl-2-methylpyridine borane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-Ethyl-2-methylpyridine borane complex | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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